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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

Disclaimer: Information regarding the specific compound 1-Cyclohexyloctan-1-ol, including its

CAS number and molecular formula, is not readily available in public chemical databases. This

guide instead provides a technical overview of structurally similar and more extensively

documented cyclohexyl alkanols, namely 1-Cyclohexylethan-1-ol and 1-Cyclohexyl-1-propanol.

The methodologies and data presented herein may serve as a valuable reference for

researchers and professionals in drug development and chemical synthesis.

This document details the chemical and physical properties of these related compounds,

offering a framework for understanding their characteristics. While direct experimental protocols

and signaling pathways for 1-Cyclohexyloctan-1-ol cannot be provided, the information on

analogous compounds can inform potential synthesis routes and biological activities.

I. Chemical Identification and Properties
For researchers investigating cyclohexyl alkanols, precise identification is paramount. The

Chemical Abstracts Service (CAS) number and molecular formula are fundamental data points

for this purpose. The table below summarizes this information for the reference compounds.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1-Cyclohexylethan-1-

ol
1193-81-3[1][2][3] C₈H₁₆O[1][2][4][5] 128.21[1][2][4]

1-Cyclohexyl-1-

propanol
17264-02-7[6] C₉H₁₈O[6] 142.24[6]

II. Synthesis and Experimental Protocols
The synthesis of chiral secondary alcohols such as 1-cyclohexylethan-1-ol is a significant area

of research, particularly in the pharmaceutical industry where enantiomeric purity is often

crucial. One common method to achieve high enantiomeric purity is through kinetic resolution.

This technique involves the differential reaction of the two enantiomers in a racemic mixture,

which allows for the separation of the desired enantiomer.

Another key reaction of secondary alcohols like 1-cyclohexylethan-1-ol is nucleophilic

substitution. For instance, reaction with hydrogen halides such as hydrogen bromide (HBr)

proceeds through a nucleophilic substitution mechanism. The reaction pathway, whether it be

Sₙ1 or Sₙ2, is a critical consideration for synthetic chemists.

A generalized experimental workflow for the synthesis and analysis of such compounds can be

visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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